Cas no 2680855-80-3 (3-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid)

• Product Name: 3-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid
• CAS No: 2680855-80-3
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 5651638
• PubChem ID: 165917833
• Update Time: 2025-10-29

3-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-2-carboxylic acid
• 2680855-80-3
• EN300-28276161
• 3-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid

• Inchi： 1S/C11H12N2O4/c1-3-6-17-11(16)13-8-5-4-7(2)9(12-8)10(14)15/h3-5H,1,6H2,2H3,(H,14,15)(H,12,13,16)
• InChI Key： WJDMKHOTGQTKLQ-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC1=CC=C(C)C(C(=O)O)=N1)=O

Computed Properties

• Exact Mass: 236.07970687g/mol
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 88.5Ų

Additional information on 3-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid

Comprehensive Analysis of 3-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid (CAS No. 2680855-80-3)

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid (CAS No. 2680855-80-3) has emerged as a compound of significant interest. This pyridine derivative is characterized by its unique molecular structure, which combines a carboxylic acid moiety with a prop-2-en-1-yloxy carbonylamino group. Such structural features make it a promising candidate for various applications, including drug development and material science.

The compound's CAS number 2680855-80-3 is often searched in scientific databases, reflecting its growing relevance in research. Researchers are particularly intrigued by its potential as a building block for synthesizing more complex molecules. Its pyridine core is known for its versatility in forming hydrogen bonds and interacting with biological targets, making it a valuable scaffold in medicinal chemistry.

Recent trends in green chemistry have also brought attention to compounds like 3-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid. With increasing demand for sustainable synthesis methods, this compound's potential for low-toxicity applications aligns well with industry priorities. Its allyloxy carbonylamino group, in particular, offers opportunities for further functionalization under mild conditions, reducing the need for harsh reagents.

From a drug discovery perspective, the presence of both carboxylic acid and carbonylamino functionalities in 3-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid allows for diverse interactions with biological systems. This has led to investigations into its potential as a pharmacophore in designing novel therapeutic agents. The compound's solubility profile and stability characteristics are also subjects of ongoing research, as these properties are crucial for pharmaceutical applications.

In the context of material science, the pyridine-2-carboxylic acid moiety of this compound has shown promise in the development of functional materials. Its ability to coordinate with metal ions makes it interesting for creating metal-organic frameworks (MOFs) and other advanced materials. The prop-2-en-1-yloxy group further provides a handle for polymerization or cross-linking reactions, expanding its utility in material design.

Analytical characterization of CAS 2680855-80-3 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and structural integrity, which are essential for research applications. The growing availability of high-purity samples from specialty chemical suppliers has facilitated more widespread study of this interesting molecule.

Looking ahead, the scientific community anticipates that 3-methyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-2-carboxylic acid will continue to attract attention as researchers explore its full potential. Its combination of reactivity, structural features, and application versatility positions it as a valuable tool in multiple scientific disciplines. Ongoing studies are likely to uncover new uses for this compound, particularly in areas such as targeted drug delivery systems and smart materials development.